methyl 3-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-4-methoxybenzoate

• IUPAC Name: methyl 4-methoxy-3-[2-(5-thiophen-2-ylthiophen-2-yl)ethylsulfamoyl]benzoate
• InChI: InChI=1S/C19H19NO5S3/c1-24-15-7-5-13(19(21)25-2)12-18(15)28(22,23)20-10-9-14-6-8-17(27-14)16-4-3-11-26-16/h3-8,11-12,20H,9-10H2,1-2H3
• InChI Key: WVOWGNUJCUAUMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCCC2=CC=C(S2)C3=CC=CS3
• Molecular Formula: C19H19NO5S3
• Molecular Weight: 437.6 g/mol

Description

2,2’-Bithiophene is an organic compound that is a colorless solid, although commercial samples are often greenish. It is the most common of the three isomers with formula (C4H3S)2.

Synthesis Analysis

The compound is typically prepared by cross-coupling starting from 2-halothiophenes. New catalytically or high pressure activated reactions and routes, including coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination have been used for the synthesis of novel bithiophene derivatives.

Molecular Structure Analysis

The molecular formula of 2,2’-bithiophene is C8H6S2. X-ray crystallography shows that the two rings are coplanar.

Chemical Reactions Analysis

The chemical reactions of 2,2’-bithiophene involve new catalytically or high pressure activated reactions and routes, including coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination.

Physical And Chemical Properties Analysis

2,2’-Bithiophene has a molar mass of 166.26 g·mol−1. It appears as colorless crystals and has a density of 1.44 g/cm3. The melting point is 31.1 °C and the boiling point is 260 °C.

Scientific Research Applications

Methyl 3-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-4-methoxybenzoate has been used in numerous scientific research applications, including drug delivery, biocompatibility, and biochemistry. In drug delivery, this compound has been used as a drug delivery vehicle for the delivery of drugs to specific cells or tissue. It can also be used to control the release rate of the drugs, allowing for a more efficient and targeted delivery. In biocompatibility studies, this compound has been used to assess the biocompatibility of materials for medical implants and other medical devices. In biochemistry, this compound has been used to study the structure and function of proteins, as well as to study the effects of drugs on biological systems.

Mechanism of Action

Target of Action

The compound “methyl 3-[(2-{[2,2’-bithiophene]-5-yl}ethyl)sulfamoyl]-4-methoxybenzoate” is a derivative of 2,2’-bithiophene . Bithiophene derivatives are known to be used as hole transport materials (HTMs) in perovskite solar cells (PSCs) . Therefore, the primary target of this compound is likely to be the hole transport layer in PSCs.

Mode of Action

The compound interacts with its target by facilitating the transport of holes (positive charges) in PSCs . This is achieved through its unique electronic structure, which allows it to accept and transport positive charges efficiently .

Biochemical Pathways

The compound is involved in the photovoltaic conversion process in PSCs . When light is absorbed by the perovskite layer in the solar cell, electrons are excited and move towards the electron transport layer, leaving behind holes in the hole transport layer. The compound helps in transporting these holes towards the electrode, thereby contributing to the generation of electric current .

Result of Action

The result of the compound’s action is the efficient transport of holes in PSCs, which contributes to the overall efficiency of the solar cell . By improving hole transport, the compound helps in enhancing the power conversion efficiency of the solar cell .

Action Environment

The action of the compound can be influenced by various environmental factors such as light intensity, temperature, and humidity. For instance, high temperatures can affect the stability of the compound and hence its efficiency in hole transport

Advantages and Limitations for Lab Experiments

Methyl 3-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-4-methoxybenzoate has several advantages and limitations for use in laboratory experiments. One of the main advantages of this compound is its ability to form a complex with the drug molecules, allowing for a more efficient and targeted delivery. This can be beneficial in drug delivery experiments, as it can help to reduce the toxicity of the drugs and increase their bioavailability. However, this compound can also have some limitations, such as its solubility in water and its tendency to form insoluble precipitates.

Future Directions

The use of methyl 3-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-4-methoxybenzoate in scientific research is still in its infancy, and there are many potential future directions that could be explored. One potential direction is the use of this compound for drug delivery applications in clinical trials. Additionally, further research could be done to explore the potential of this compound for biocompatibility studies and biochemistry experiments. Finally, more research could be done to better understand the mechanism of action of this compound and its biochemical and physiological effects.

Synthesis Methods

Methyl 3-[(2-{[2,2'-bithiophene]-5-yl}ethyl)sulfamoyl]-4-methoxybenzoate is synthesized through a multi-step process involving the reaction of 2,2'-bithiophene-5-yl ethyl sulfamate with 4-methoxybenzoic acid. The reaction is carried out in a two-phase system consisting of an aqueous phase and an organic phase. The aqueous phase contains the reactants and a base, while the organic phase contains a solvent and a catalyst. The reaction is then quenched with an acid and the product is purified by recrystallization.